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Compound of Interest

Compound Name: PD 165929

Cat. No.: B1679121

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of PD
165929, a selective non-peptide neuromedin-B (NMB) receptor antagonist, in mouse models.
The provided dosage recommendations are based on in vivo studies of structurally and
functionally similar NMB receptor antagonists.

Data Presentation

Quantitative data for the administration of PD 165929 and related compounds are summarized
in the tables below for easy reference and comparison.

Table 1: Recommended Dosage and Administration of PD 165929 in Mice (Inferred)

Administrat ] L
Compound Dosage . Vehicle Frequency Application
ion Route
] 20% (w/v) Cancer
Intraperitonea _ )
PD 165929 1.2 mg/kg ip) HP-B-CD in Daily xenograft
i.p.
P sterile saline models

Note: The dosage for PD 165929 is inferred from in vivo studies of the closely related NMB
receptor antagonist, PD 168368, which has been shown to inhibit breast cancer metastasis in
mice at this concentration when administered intraperitoneally.
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Table 2: Vehicle Preparation for Poorly Soluble Compounds

Vehicle Component Concentration Purpose

2-hydroxypropyl-B-cyclodextrin

20% (w/v) Solubilizing agent
(HP-B-CD)

Sterile Saline (0.9% NacCl) g.s. to final volume Isotonic vehicle

Experimental Protocols
Protocol 1: Preparation of PD 165929 Formulation

This protocol describes the preparation of a PD 165929 solution suitable for intraperitoneal
administration in mice, utilizing 2-hydroxypropyl-f3-cyclodextrin (HP-B-CD) to enhance solubility.

Materials:

PD 165929 powder

o 2-hydroxypropyl-B-cyclodextrin (HP-B-CD)
» Sterile, pyrogen-free saline (0.9% NaCl)

o Sterile, pyrogen-free water

 Sterile 50 mL conical tubes

o Magnetic stirrer and stir bar

e 0.22 pm sterile syringe filter

Procedure:

e Prepare the HP-B3-CD Vehicle:

o In a sterile 50 mL conical tube, weigh out the required amount of HP-3-CD to make a 20%
(w/v) solution in sterile saline. For example, to prepare 10 mL of vehicle, add 2 g of HP-[3-
CD.
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o Add sterile saline to the desired final volume (e.g., 10 mL).

o Add a sterile magnetic stir bar and place the tube on a magnetic stirrer. Stir until the HP-[3-
CD is completely dissolved. This may take approximately 1 hour.[1]

o Sterile-filter the 20% HP-[3-CD solution through a 0.22 um syringe filter into a new sterile
tube.

e Prepare the PD 165929 Dosing Solution:

o Calculate the total amount of PD 165929 required for the study based on the number of
mice, their average weight, the dosage (1.2 mg/kg), and the injection volume (typically 100
uL per 20 g mouse).

o Weigh the calculated amount of PD 165929 powder and add it to a sterile tube.

o Add the appropriate volume of the sterile 20% HP-B-CD vehicle to achieve the final
desired concentration.

o Vortex the solution vigorously and then place it on a magnetic stirrer until the PD 165929
is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

o Visually inspect the solution to ensure there are no particulates.

o Store the final dosing solution at 4°C, protected from light, for up to one week.

Protocol 2: Intraperitoneal (i.p.) Administration of PD
165929 in Mice

This protocol outlines the procedure for the safe and effective intraperitoneal injection of the
prepared PD 165929 solution into mice.

Materials:
» Prepared PD 165929 dosing solution

o Appropriately sized syringes (e.g., 1 mL)
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o Sterile needles (25-27 gauge)

» Mouse restraint device (optional)

e 70% ethanol

Procedure:

e Animal Preparation:

o Gently restrain the mouse. For a one-person technique, scruff the mouse and allow its
body to rest in the palm of your hand, securing the tail with your little finger. For a two-
person technique, one person scruffs the mouse while the other performs the injection.

o Tilt the mouse so its head is slightly lower than its hindquarters. This will help to move the
abdominal organs away from the injection site.

e Injection:

o

Draw the calculated volume of the PD 165929 solution into the syringe. Ensure there are
no air bubbles.

o Locate the injection site in the lower right quadrant of the mouse's abdomen. This is to
avoid the cecum and urinary bladder.

o Wipe the injection site with 70% ethanol.

o Insert the needle at a 15-30 degree angle into the peritoneal cavity. You may feel a slight
"pop" as the needle penetrates the peritoneum.

o Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or a
colored fluid appears, discard the syringe and prepare a new one.

o Slowly inject the solution.

[¢]

Withdraw the needle and return the mouse to its cage.

» Post-injection Monitoring:
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o Observe the mouse for several minutes after injection for any signs of distress, such as
lethargy, abnormal posture, or respiratory difficulty.

o Monitor the mice daily for any adverse effects throughout the course of the study.

Mandatory Visualizations
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Caption: Neuromedin B signaling pathway and the inhibitory action of PD 165929.
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Caption: Experimental workflow for in vivo efficacy testing of PD 165929 in a mouse xenograft
model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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